Cas no 76253-34-4 (Benzenamine, 4-(2-cyclohexylethoxy)-)

Benzenamine, 4-(2-cyclohexylethoxy)-, is a specialized aromatic amine compound featuring a cyclohexylethoxy substituent at the para position of the aniline ring. This structural configuration imparts unique physicochemical properties, including enhanced solubility in organic solvents and improved stability under various conditions. The cyclohexylethoxy group contributes to steric and electronic effects, making it a valuable intermediate in synthetic organic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. Its well-defined reactivity profile allows for selective functionalization, enabling precise modifications in complex molecular architectures. The compound is typically handled under controlled conditions due to its amine functionality, ensuring optimal performance in research and industrial applications.
Benzenamine, 4-(2-cyclohexylethoxy)- structure
76253-34-4 structure
Product Name:Benzenamine, 4-(2-cyclohexylethoxy)-
CAS No:76253-34-4
MF:C14H21NO
MW:219.322643995285
CID:538114
PubChem ID:15943048
Update Time:2025-06-13

Benzenamine, 4-(2-cyclohexylethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(2-cyclohexylethoxy)-
    • 4-(2-Cyclohexylethoxy)aniline
    • 4-(2-cyclohexylethoxy)phenylamine
    • AGN-PC-00Q6IF
    • AN-329
    • ARONIS013075
    • CTK2G7995
    • MolPort-002-316-753
    • SBB080169
    • CS-0331121
    • BB 0253505
    • PD174459
    • AN-329/43385252
    • SCHEMBL20958147
    • DTXSID90580048
    • AKOS000319532
    • 76253-34-4
    • STL069646
    • MDL: MFCD08559384
    • Inchi: 1S/C14H21NO/c15-13-6-8-14(9-7-13)16-11-10-12-4-2-1-3-5-12/h6-9,12H,1-5,10-11,15H2
    • InChI Key: KZIPKNLJWRDAKV-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)N)CCC1CCCCC1

Computed Properties

  • Exact Mass: 219.162314293g/mol
  • Monoisotopic Mass: 219.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 35.2Ų

Benzenamine, 4-(2-cyclohexylethoxy)- Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

Benzenamine, 4-(2-cyclohexylethoxy)- Pricemore >>

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Benzenamine, 4-(2-cyclohexylethoxy)- Related Literature

Additional information on Benzenamine, 4-(2-cyclohexylethoxy)-

Research Briefing on Benzenamine, 4-(2-cyclohexylethoxy)- (CAS: 76253-34-4): Recent Advances and Applications

Benzenamine, 4-(2-cyclohexylethoxy)- (CAS: 76253-34-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyclohexylethoxy substituent, has been the subject of recent studies due to its potential applications in drug development and therapeutic interventions. The purpose of this briefing is to provide an overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of Benzenamine, 4-(2-cyclohexylethoxy)-, with particular attention to its role as an intermediate in the production of more complex pharmaceutical agents. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its purity. These efforts are critical for its potential use in drug formulations, where purity and stability are paramount.

In terms of biological activity, preliminary investigations suggest that Benzenamine, 4-(2-cyclohexylethoxy)- exhibits promising pharmacological properties. For instance, studies have indicated its potential as a modulator of specific biochemical pathways, which could be leveraged in the treatment of inflammatory and metabolic disorders. However, further in vitro and in vivo studies are required to fully elucidate its mechanisms of action and therapeutic efficacy.

One of the key challenges in the research of Benzenamine, 4-(2-cyclohexylethoxy)- is its solubility and bioavailability. Recent advancements in formulation technology, such as the use of nanoemulsions and liposomal delivery systems, have shown promise in overcoming these limitations. These innovations could enhance the compound's absorption and distribution, thereby improving its therapeutic potential.

Looking ahead, the integration of Benzenamine, 4-(2-cyclohexylethoxy)- into clinical trials will be a critical step in evaluating its safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process, paving the way for its potential approval and commercialization. The compound's unique chemical structure and biological activity make it a compelling candidate for further investigation and development.

In conclusion, Benzenamine, 4-(2-cyclohexylethoxy)- (CAS: 76253-34-4) represents a promising area of research in the chemical biology and pharmaceutical fields. While significant progress has been made in understanding its synthesis and biological properties, ongoing studies are essential to fully realize its therapeutic potential. This briefing underscores the importance of continued research and collaboration to advance the development of this compound for clinical applications.

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